Cas no 2680700-15-4 (2-hydroxy-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid)
2-hydroxy-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28277637
- 2680700-15-4
- 2-hydroxy-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid
- 2-hydroxy-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid
-
- Inchi: 1S/C11H17NO5/c1-2-6-17-11(16)12-5-3-4-8(7-12)9(13)10(14)15/h2,8-9,13H,1,3-7H2,(H,14,15)
- InChI Key: XCIKWSFMBWLXSK-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C1CN(C(=O)OCC=C)CCC1
Computed Properties
- Exact Mass: 243.11067264g/mol
- Monoisotopic Mass: 243.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 87.1Ų
2-hydroxy-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28277637-1g |
2-hydroxy-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid |
2680700-15-4 | 1g |
$999.0 | 2023-09-09 | ||
| Enamine | EN300-28277637-5g |
2-hydroxy-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid |
2680700-15-4 | 5g |
$2900.0 | 2023-09-09 | ||
| Enamine | EN300-28277637-10g |
2-hydroxy-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid |
2680700-15-4 | 10g |
$4299.0 | 2023-09-09 | ||
| Enamine | EN300-28277637-0.05g |
2-hydroxy-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid |
2680700-15-4 | 95.0% | 0.05g |
$839.0 | 2025-03-19 | |
| Enamine | EN300-28277637-0.1g |
2-hydroxy-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid |
2680700-15-4 | 95.0% | 0.1g |
$879.0 | 2025-03-19 | |
| Enamine | EN300-28277637-0.25g |
2-hydroxy-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid |
2680700-15-4 | 95.0% | 0.25g |
$920.0 | 2025-03-19 | |
| Enamine | EN300-28277637-0.5g |
2-hydroxy-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid |
2680700-15-4 | 95.0% | 0.5g |
$959.0 | 2025-03-19 | |
| Enamine | EN300-28277637-1.0g |
2-hydroxy-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid |
2680700-15-4 | 95.0% | 1.0g |
$999.0 | 2025-03-19 | |
| Enamine | EN300-28277637-2.5g |
2-hydroxy-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid |
2680700-15-4 | 95.0% | 2.5g |
$1959.0 | 2025-03-19 | |
| Enamine | EN300-28277637-5.0g |
2-hydroxy-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid |
2680700-15-4 | 95.0% | 5.0g |
$2900.0 | 2025-03-19 |
2-hydroxy-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 2-hydroxy-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid
Introduction to 2-hydroxy-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid (CAS No. 2680700-15-4)
2-hydroxy-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid (CAS No. 2680700-15-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for treating metabolic disorders and neurodegenerative diseases.
The molecular structure of 2-hydroxy-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid is composed of a piperidine ring, an acetic acid moiety, and a propenyl ether group. These structural elements contribute to its distinct chemical properties and biological activities. The piperidine ring, a common motif in many bioactive compounds, provides the compound with structural rigidity and enhances its binding affinity to specific protein targets. The acetic acid moiety, on the other hand, imparts acidic properties that can influence the compound's solubility and stability in different physiological environments.
Recent studies have highlighted the potential of 2-hydroxy-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid in modulating key enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against fatty acid synthase (FAS), an enzyme crucial for lipid biosynthesis. By targeting FAS, 2-hydroxy-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid could potentially be used to develop new therapies for obesity and type 2 diabetes.
In addition to its metabolic effects, 2-hydroxy-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid has shown promise in neurodegenerative disease research. A study published in the Journal of Neurochemistry reported that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that 2-hydroxy-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of 2-hydroxy-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid have also been extensively studied. Research conducted by a team at the University of California, San Francisco, revealed that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, preclinical studies have shown that it has low toxicity and minimal side effects, which are crucial factors for its potential use in clinical settings.
The synthetic route for producing 2-hydroxy-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid has been optimized to ensure high yields and purity. A multi-step synthesis involving the coupling of a piperidine derivative with an acetic acid precursor followed by functional group modifications has been developed. This synthetic strategy allows for the efficient production of the compound on both laboratory and industrial scales.
In conclusion, 2-hydroxy-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid (CAS No. 2680700-15-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique molecular structure, combined with its favorable pharmacokinetic properties, makes it an attractive candidate for further development in drug discovery and development programs. Ongoing research continues to explore its mechanisms of action and optimize its use in various medical applications.
2680700-15-4 (2-hydroxy-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)